Cas no 1804753-71-6 (3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804753-71-6
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4841998
• Update Time: 2025-05-20

3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-7-4(3-17)16-2-5(19-9(13,14)15)6(7)8(10,11)12/h2-3H,1H3
• InChI Key： HYXLFMSXLHEAAX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=O)C=1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804753-71-6) and Its Applications in Modern Chemical Biology

3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1804753-71-6, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this compound, including its trifluoromethyl, methoxy, and aldehyde functional groups, contribute to its remarkable chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The presence of multiple fluorine atoms in the molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The trifluoromethyl group, in particular, is a well-documented pharmacophore that can modulate the binding affinity and selectivity of drug candidates. Additionally, the aldehyde functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. Pyridine derivatives have emerged as a promising class of compounds due to their ability to interact with various biological targets. Specifically, 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde has been explored for its potential role in modulating enzyme activity and receptor binding. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. The trifluoromethyl group and the aldehyde moiety in 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde provide opportunities for designing molecules that can selectively inhibit specific kinases. Preliminary studies have indicated that derivatives of this compound may exhibit potent inhibitory activity against certain kinases, making it a valuable scaffold for further drug discovery efforts.

Furthermore, the compound's aldehyde group allows for facile conjugation with other biomolecules, such as peptides and proteins, through condensation reactions like Schiff base formation. This property is particularly useful in the development of targeted therapies where covalent bonding to specific biomarkers can enhance drug delivery and efficacy. For instance, researchers have explored linking this compound to antibodies or small interfering RNAs (siRNAs) to develop novel immunotherapeutic or gene silencing strategies.

The synthesis of 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in fluorination techniques have made it increasingly feasible to incorporate these functional groups into complex molecular frameworks with high yield and purity. Additionally, the presence of the aldehyde group necessitates careful handling to prevent oxidation or polymerization, but modern synthetic methodologies have provided effective strategies for managing these issues.

In academic research, this compound has been utilized as a building block for more intricate molecular architectures. Its pyridine core serves as a scaffold that can be modified at multiple positions to explore structure-activity relationships (SAR). By systematically varying substituents such as hydroxyl groups or other heterocycles, researchers can gain insights into how different structural features influence biological activity. Such studies are essential for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has also shown interest in 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde due to its potential therapeutic applications. Several companies have included this compound in their internal libraries for screening against various disease targets. Its unique combination of functional groups makes it a versatile starting point for generating novel molecules with improved pharmacokinetic properties. For example, the trifluoromethyl group can enhance binding affinity by increasing lipophilicity, while the methoxy groups can modulate metabolic stability.

Recent publications have highlighted the use of this compound in fragment-based drug design (FBDD). FBDD is an approach that leverages small molecular fragments with high affinity for biological targets to identify lead compounds through iterative optimization. The simplicity yet complexity of 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde make it an ideal candidate for generating fragments that can be further elaborated into potent inhibitors.

Another emerging application of this compound is in materials science, where pyridine derivatives are being explored for their role in organic electronics and sensors. The electronic properties imparted by the trifluoromethyl and methoxy groups make this molecule a promising candidate for use in organic light-emitting diodes (OLEDs) or photodetectors. Researchers are investigating how modifications to its structure can enhance its performance in these applications.

The environmental impact of synthesizing and using 3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde is also an area of growing interest. As awareness of sustainable chemistry practices increases, there is a push towards developing synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that its production is both efficient and environmentally friendly.

In conclusion,3-Methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804753-71-6) represents a fascinating molecule with broad applications across multiple disciplines. Its unique structural features make it a valuable tool for researchers working on drug discovery、synthetic chemistry、and materials science。 As our understanding of its properties continues to grow，we can expect to see even more innovative uses emerge，further solidifying its importance in modern chemical biology。